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Compound of Interest

tert-Butyl 6-amino-1H-indole-1-
Compound Name:
carboxylate

Cat. No.: B044024

An In-depth Technical Guide to the Physical Properties of tert-Butyl 6-amino-1H-indole-1-
carboxylate

This technical guide provides a comprehensive overview of the physical properties of tert-
Butyl 6-amino-1H-indole-1-carboxylate, a key intermediate in organic synthesis, particularly
in the development of pharmaceutical compounds. This document is intended for researchers,
scientists, and professionals in the field of drug development.

Core Physical Properties

tert-Butyl 6-amino-1H-indole-1-carboxylate is a white solid organic compound.[1] It is soluble
in some organic solvents, including dichloromethane and dimethylthiourea.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 219508-62-0 [1]
Molecular Formula C13H16N202 [1]
Molecular Weight 232.28 g/mol [1]
Melting Point 132-134 °C [1]
Boiling Point 384.2 £ 34.0 °C (Predicted) [1]
Density 1.16 + 0.1 g/cm? (Predicted) [1]
Appearance White Solid [1]

Experimental Protocols

Detailed methodologies for the determination of key physical and spectral properties are
outlined below.

Melting Point Determination

The melting point of a solid compound can be determined using the open glass capillary
method.[2]

Procedure:

A small, dry sample of the crystalline compound is packed into a thin-walled capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting point range.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used for the structural characterization of organic compounds.
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General Protocol for *H and 13C NMR:

e Instrumentation: A Bruker ARX 400 Spectrometer (or equivalent) operating at 400 MHz for 1H
NMR and 100 MHz for 3C NMR can be used.[3]

o Sample Preparation: The sample is dissolved in a deuterated solvent, such as MeOD-d4 or
CDCI3.[2][3] Tetramethylsilane (TMS) is typically used as an internal standard.[2]

o Data Acquisition: Spectra are recorded at a constant temperature, for instance, 298 K.[3]

o Data Analysis: Chemical shifts (d) are reported in parts per million (ppm) and coupling
constants (J) in Hertz (Hz).[3] Peak shapes are denoted as 's' (singlet), 'd' (doublet), 't'
(triplet), and 'm' (multiplet).[3]

Infrared (IR) Spectroscopy
IR spectroscopy is employed to identify the functional groups present in a molecule.
General Protocol:

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrophotometer, such as a
Shimadzu FTIR Affinity-1, is used.[2]

o Sample Preparation: The solid sample can be analyzed directly or prepared as a KBr pellet.

o Data Acquisition: The spectrum is recorded over a specific range of wavenumbers (e.g.,
4000-400 cm™1).

o Data Analysis: The absorption bands in the spectrum are correlated to specific functional
groups.

Synthesis and Characterization Workflow

The following diagrams illustrate the synthesis and a general characterization workflow for
chemical compounds like tert-Butyl 6-amino-1H-indole-1-carboxylate.
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Synthesis of 1-Boc-6-aminoindole
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Caption: Synthesis workflow for 1-Boc-6-aminoindole.
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Caption: General workflow for chemical compound characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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